Cas no 5433-14-7 (4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate)

• Product Name: 4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
• CAS No: 5433-14-7
• MF: C₁₄H₁₈N₂O₇
• MW: 326.301924228668
• CID: 940716
• PubChem ID: 135415743
• Update Time: 2025-04-19

4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
• NSC29225
• NSC-29225
• DTXSID40417916
• 5433-14-7

• Inchi： 1S/C14H18N2O7/c1-4-23-13(18)11-8(5-6-10(17)21-2)12(14(19)22-3)16-9(11)7-15-20/h7,16,20H,4-6H2,1-3H3
• InChI Key： OTZSQRRVRKNKIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NO)NC(C(=O)OC)=C1CCC(=O)OC)=O

Computed Properties

• Exact Mass: 326.11100
• Monoisotopic Mass: 326.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.33
• Boiling Point: 427.3°C at 760 mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.546
• PSA: 127.28000
• LogP: 0.89170